Cas no 338420-63-6 (Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate)

• Product Name: Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate
• CAS No: 338420-63-6
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 5025895
• Update Time: 2025-07-23

Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 8-methoxy-2H-chromene-3-carboxylate
• isopropyl 8-methoxy-2H-chromene-3-carboxylate
• Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate

• Inchi： 1S/C14H16O4/c1-9(2)18-14(15)11-7-10-5-4-6-12(16-3)13(10)17-8-11/h4-7,9H,8H2,1-3H3
• InChI Key： XVDZNOUJUOIJQY-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC(C)C)=CC2C=CC=C(C1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• XLogP3: 2.6
• Topological Polar Surface Area: 44.8

Additional information on Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate

Comprehensive Overview of Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate (CAS No. 338420-63-6)

Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate, identified by its CAS number 338420-63-6, is a specialized organic compound belonging to the chromene family. Chromenes are heterocyclic compounds featuring a benzene ring fused to a pyran ring, which are widely studied for their diverse biological activities and applications in pharmaceuticals, cosmetics, and materials science. This particular derivative, with its 8-methoxy and propan-2-yl ester functional groups, exhibits unique physicochemical properties that make it a subject of interest in both academic and industrial research.

The compound's structure is characterized by the presence of a methoxy group at the 8-position of the chromene core, which can influence its electronic properties and reactivity. The propan-2-yl ester moiety at the 3-position further enhances its solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. Researchers have explored its potential as a building block for the synthesis of more complex molecules, particularly in the development of flavonoids and coumarin derivatives, which are known for their antioxidant and anti-inflammatory properties.

In recent years, the demand for natural product-inspired compounds has surged, driven by the growing interest in sustainable and bio-based materials. Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate aligns with this trend, as chromene derivatives are often found in plants and exhibit low toxicity profiles. This has led to increased scrutiny of its potential applications in cosmeceuticals and nutraceuticals, where consumers prioritize safety and efficacy. For instance, its structural similarity to vitamin E analogs suggests possible benefits in skincare formulations aimed at combating oxidative stress.

From a synthetic perspective, the compound's CAS number 338420-63-6 serves as a critical identifier for researchers and manufacturers. Its purity and stability are paramount, especially when used as a reference standard in analytical chemistry or as a precursor in multi-step syntheses. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards. The availability of high-quality Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate is essential for reproducible results in both academic and industrial settings.

The compound's relevance extends to the field of green chemistry, where researchers are actively seeking eco-friendly alternatives to traditional synthetic methods. Its potential as a biodegradable intermediate has sparked interest in optimizing its production using catalytic processes that minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing, a topic frequently searched by professionals in the field.

In summary, Propan-2-yl 8-methoxy-2H-chromene-3-carboxylate (CAS No. 338420-63-6) represents a fascinating intersection of chemistry, biology, and sustainability. Its structural features, combined with its potential applications in pharmaceuticals, cosmetics, and materials science, make it a valuable subject of ongoing research. As the scientific community continues to explore its properties and uses, this compound is poised to play a significant role in the development of innovative and sustainable solutions for modern challenges.